Cas no 1805577-50-7 (Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate)
Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate
-
- Inchi: 1S/C12H11BrClNO2/c1-2-17-12(16)5-9-10(7-15)8(6-13)3-4-11(9)14/h3-4H,2,5-6H2,1H3
- InChI Key: SWLOMQPCDNYOFI-UHFFFAOYSA-N
- SMILES: BrCC1=CC=C(C(=C1C#N)CC(=O)OCC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 315
- XLogP3: 3
- Topological Polar Surface Area: 50.1
Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015020401-1g |
Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate |
1805577-50-7 | 97% | 1g |
1,504.90 USD | 2021-06-18 |
Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate
Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate (CAS No. 1805577-50-7): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate, identified by its CAS number 1805577-50-7, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features—including a bromomethyl group and a chloro substituent on a phenyl ring—a cyanophenyl moiety, and an acetic ester moiety—has garnered considerable attention in recent years due to its broad applicability in the development of novel therapeutic agents.
The chemical structure of Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate positions it as a valuable building block for medicinal chemists. The presence of the bromomethyl group allows for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more complex molecular architectures. Meanwhile, the chloro substituent offers additional reactivity, facilitating nucleophilic substitution reactions that can be exploited to introduce diverse pharmacophores.
In recent years, there has been growing interest in leveraging this compound for the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating novel kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The cyanophenyl group, in particular, has been highlighted for its ability to interact with specific amino acid residues in protein targets, enhancing binding affinity and selectivity.
The acetic ester moiety in Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate also contributes to its synthetic value. It can be readily converted into other functional groups, such as carboxylic acids or amides, through hydrolysis or amidation reactions. This flexibility makes it an attractive candidate for constructing peptidomimetics and other bioactive molecules.
One notable application of Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate has been reported in the development of antiviral agents. Researchers have utilized this intermediate to synthesize derivatives that exhibit inhibitory activity against viral proteases and polymerases. The structural motifs present in this compound have shown promise in disrupting viral replication cycles, making it a valuable scaffold for antiviral drug discovery.
The compound's utility extends beyond antiviral applications. It has also been employed in the synthesis of anticancer agents, where its ability to modulate enzyme activity and interfere with signaling pathways has been explored. For example, derivatives of Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate have been investigated for their potential to inhibit tyrosine kinases, which are often overactive in cancer cells.
The growing body of research highlighting the synthetic versatility and biological relevance of Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate underscores its importance as a pharmaceutical intermediate. As drug discovery efforts continue to evolve, compounds like this one will remain indispensable tools for medicinal chemists seeking to develop innovative therapeutic solutions.
In conclusion, Ethyl 3-bromomethyl-6-chloro strong >-2-cyanophenylacetate (CAS No. 1805577-50-7) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes enable diverse functionalization strategies and have positioned it as a key intermediate in the development of novel drugs targeting various diseases. As research progresses, the full potential of this compound is expected to be further unlocked, contributing to advancements in medicinal chemistry and drug design.
1805577-50-7 (Ethyl 3-bromomethyl-6-chloro-2-cyanophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)